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Compound of Interest

PYRROLIDINE-1-
Compound Name:

CARBOXIMIDAMIDE
CAS No.: 1224710-97-7
Cat. No.: B1142946

Get Quote

\ J

CAS Number: 13932-58-6 Synonyms: 1-Pyrrolidinecarboximidamide; N-Amidino-pyrrolidine;
Pyrrolidine-1-carboxamidine.[1][2]

Executive Safety Summary

Pyrrolidine-1-carboximidamide is a guanidine derivative.[1][2] Structurally, it consists of a
pyrrolidine ring attached to a guanidine moiety.[2] This chemical class is characterized by high
basicity (expected pKa ~12-13 for the conjugate acid) and potential corrosivity in its free base
form.[2]

Operational Directive: Treat this compound as a Corrosive Basic Organic. It must be strictly
segregated from acidic waste streams to prevent violent exothermic neutralization reactions.[1]

[2]

Key Hazard Profile
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Property Characteristic Operational Implication

Strong organic base; potential
Chemical Class Guanidine Derivative hydrogen bond
donor/acceptor.[1][2][3][4]

Causes severe skin burns and

eye damage (Category 1 or 2

Primary Hazard Corrosive / Irritant )
depending on
concentration/salt form).[2][5]
Reacts exothermically with
o ) ] ] strong acids.[1][2]
Reactivity Incompatible with Acids

Incompatible with strong
oxidizers.[1][2]

) ] o Hygroscopic; protect from
) Solid (Salts) or Viscous Liquid ] ]
Physical State moisture to prevent caking or

(Free Base) .
hydrolysis.[1][2]

Pre-Disposal Assessment & Segregation

Before disposal, you must characterize the specific form of the waste (Free Base vs. Salt) to
determine the correct waste stream.

Decision Matrix: Waste Categorization

e Scenario A: Free Base (Pure Substance)

o Characteristics: Likely a viscous liquid or low-melting solid.[1][2] High pH (>12) in agueous
solution.[1][2]

o RCRA Classification: Likely D002 (Corrosive) if pH = 12.5.[1][2]
o Action: Segregate into Basic Organic Waste.[1][2]

e Scenario B: Salt Form (e.g., Hydrochloride, Sulfate)
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o Characteristics: Crystalline solid.[1][2] Lower pH (neutral to slightly acidic/basic depending
on stoichiometry).[1][2]

o Action: Segregate into Solid Chemical Waste (Non-regulated unless mixed with solvents).

[1](2]

e Scenario C: Reaction Mixture/Solution
o Characteristics: Dissolved in organic solvent (e.g., DMF, DMSO, Methanol).

o Action: Segregate based on the solvent's hazards (Flammable/Toxic) + Basic Corrosivity.

[2]

Step-by-Step Disposal Workflows
Protocol 1: Solid Waste Disposal

Applicability: Expired pure salts, contaminated gloves, weighing boats, and solid spill debris.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Avoid
glass if the waste is potentially physically unstable or if mechanical crushing is a risk.[1][2]

» Bagging: Double-bag the solid waste in clear, 4-mil polyethylene bags before placing it in the
drum. This provides secondary containment.[1][2]

e Labeling:
o Primary Label: "HAZARDOUS WASTE - SOLID."[1][2]
o Constituents: List "Pyrrolidine-1-carboximidamide [Salt Form]" explicitly.
o Hazard Checkbox: Mark "Toxic" and "Irritant."[2]

o Storage: Store in a cool, dry area away from oxidizers and acids until pickup by EHS/Waste
Management.

Protocol 2: Liquid Waste Disposal (Solutions)

Applicability: Mother liquors, reaction byproducts, and stock solutions.
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CRITICAL WARNING: Do NOT pour this chemical down the drain.[1][2] Guanidine derivatives
can be toxic to aquatic life and disrupt biological wastewater treatment processes.[1][2]

e pH Check: Measure the pH of the waste solution.[1][2]
o If pH > 10: Do not mix with Acidic Waste streams.[1][2]
e Solvent Compatibility:
o Agueous Solutions: Collect in a carboy labeled "Basic Aqueous Waste."[2]

o Organic Solutions: Collect in a carboy labeled "Basic Organic Waste" (e.g., Halogenated
or Non-Halogenated depending on the solvent).[2]

e Neutralization (Optional - ONLY for small quantities <100mL):

o Procedure: Slowly add dilute Hydrochloric Acid (1M HCI) or Citric Acid to the waste while
stirring and cooling on an ice bath until pH is neutral (pH 6-8).

o Result: This converts the corrosive free base into a safer guanidinium salt.[1][2]
o Disposal: Dispose of the neutralized solution into the standard solvent waste stream.[1][2]
» Final Containerization:
o Use HDPE or Coated Glass containers.[1][2]
o Leave 10% headspace to allow for thermal expansion.[1][2]
o Cap tightly.[1][2][6][7]
Protocol 3: Spill Cleanup Procedure
Scope: Small bench-top spills (< 50g/mL).
o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[2]

e Containment: Ring the spill with an inert absorbent (Vermiculite or Diatomaceous Earth).[1]

[2]
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» Neutralization (Liquid Spills):
o Cover the spill with a weak solid acid like Citric Acid or Sodium Bisulfate.[1][2]
o Wait for any potential heat generation to dissipate.[1][2]
» Collection:
o Scoop the absorbed, neutralized material into a disposable scoop.[2]
o Place in a heavy-duty hazardous waste bag or plastic jar.[1][2]
» Surface Decontamination:

o Wipe the surface with a soap and water solution.[1][2][6][7]

[e]

Perform a final wipe with water.[1][2]
o Dispose of all wipes as solid chemical waste.[1][2]

Visualized Disposal Logic (DOT Diagram)

The following diagram illustrates the decision logic for segregating Pyrrolidine-1-
carboximidamide waste to ensure safety and regulatory compliance.
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Figure 1: Decision tree for the safe segregation and disposal of Pyrrolidine-1-
carboximidamide waste streams.

Regulatory & Compliance Reference

 RCRA (Resource Conservation and Recovery Act):

o If the waste is an aqueous solution with pH = 12.5, it carries the D002 waste code
(Corrosivity).[2]

o This compound is not typically listed on the P-list or U-list (Acute Hazardous Wastes), but
"Characteristic" hazards (Ignitability D001, Corrosivity D002) must be evaluated based on
the solvent and concentration [1].[1][2]

o Labeling: All waste containers must be labeled with the full chemical name (no abbreviations)
and the start date of accumulation.

References

e U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[1][2] RCRA Orientation Manual.[1][2]
Available at: [Link]

e PubChem.Pyrrolidine-1-carboximidamide (Compound Summary). National Library of
Medicine.[1][2] Available at: [Link]

o National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards.[1][2] The National Academies Press.[1][2] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Pyrrolidine-1-carboximidamide | C5H11N3 | CID 2794597 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. 1-Pyrrolidinecarboxamide | C5SH10N20O | CID 138335 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. Pyrrolidine - Wikipedia [en.wikipedia.org]

e 4. lobachemie.com [lobachemie.com]

e 5. 1-Methylpyrrolidine | C5H11N | CID 8454 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 6. cdhfinechemical.com [cdhfinechemical.com]

e 7. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [PYRROLIDINE-1-CARBOXIMIDAMIDE: Proper
Disposal Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142946/docs#pyrrolidine-1-carboximidamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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